Ethyl 5-methyl-8-nitro-6-oxo-5,6-dihydro-4H-benzo[f]imidazo[1,5-a][1,4]diazepine-3-carboxylate

• IUPAC Name: ethyl 5-methyl-8-nitro-6-oxo-4H-imidazo[1,5-a][1,4]benzodiazepine-3-carboxylate
• InChI: InChI=1S/C15H14N4O5/c1-3-24-15(21)13-12-7-17(2)14(20)10-6-9(19(22)23)4-5-11(10)18(12)8-16-13/h4-6,8H,3,7H2,1-2H3
• InChI Key: IHISDHNVVJHQPP-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C2CN(C(=O)C3=C(N2C=N1)C=CC(=C3)[N+](=O)[O-])C
• Molecular Formula: C15H14N4O5
• DSSTOX Substance ID: DTXSID10573174
• Molecular Weight: 330.30 g/mol
• CAS No.: 84377-97-9

Description

Ethyl 5-methyl-8-nitro-6-oxo-5,6-dihydro-4H-benzo[f]imidazo[1,5-a][1,4]diazepine-3-carboxylate is a chemical compound that belongs to the class of benzodiazepine receptor antagonists. It is structurally related to flumazenil, a well-known benzodiazepine antagonist. This compound is primarily used in scientific research, particularly in the field of neuroimaging, due to its ability to bind to gamma-aminobutyric acid type A receptors.

Scientific Research Applications

Ethyl 5-methyl-8-nitro-6-oxo-5,6-dihydro-4H-benzo[f]imidazo[1,5-a][1,4]diazepine-3-carboxylate has several scientific research applications, including:

Neuroimaging: It is used as a positron emission tomography imaging agent to evaluate cortical damage in conditions such as stroke, alcoholism, and Alzheimer’s disease.

Pharmacological Studies: It is used to study the gamma-aminobutyric acid type A receptor complex and its role in anxiety and fear conditioning.

Radiolabeling: This compound is used in the development of radiolabeled compounds for imaging and therapeutic purposes.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of nitroflumazenil typically involves the nucleophilic fluorination of a nitro-flumazenil precursor. This process can be carried out using an automatic synthesizer with direct labeling of the precursor. The reaction conditions often include the use of anhydrous solvents such as acetonitrile, dimethylformamide, or dimethyl sulfoxide, and the reaction is conducted under a closed system to optimize variables such as solvent system, labeling temperature, and reaction time .

Industrial Production Methods

Industrial production of nitroflumazenil involves a carrier-free nucleophilic fluorination method using an automatic synthesizer. The crude product is pre-purified using a C18 cartridge followed by reversed-phase preparative high-performance liquid chromatography to obtain high purity nitroflumazenil .

Chemical Reactions Analysis

Types of Reactions

Ethyl 5-methyl-8-nitro-6-oxo-5,6-dihydro-4H-benzo[f]imidazo[1,5-a][1,4]diazepine-3-carboxylate undergoes various chemical reactions, including:

Oxidation: The nitro group can be oxidized to form nitroso and hydroxylamine derivatives.

Reduction: The nitro group can be reduced to an amine group under specific conditions.

Substitution: The nitro group can be substituted with other functional groups through nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and hydrogen peroxide.

Reduction: Reducing agents such as lithium aluminum hydride or hydrogen gas in the presence of a catalyst are used.

Substitution: Nucleophilic substitution reactions often involve reagents like sodium azide or sodium methoxide.

Major Products Formed

Oxidation: Nitroso and hydroxylamine derivatives.

Reduction: Amine derivatives.

Substitution: Various substituted benzodiazepine derivatives.

Mechanism of Action

Ethyl 5-methyl-8-nitro-6-oxo-5,6-dihydro-4H-benzo[f]imidazo[1,5-a][1,4]diazepine-3-carboxylate exerts its effects by binding to the gamma-aminobutyric acid type A receptors in the brain. This binding inhibits the action of benzodiazepines, which are known to enhance the effect of gamma-aminobutyric acid, an inhibitory neurotransmitter. By blocking this enhancement, nitroflumazenil can counteract the sedative and anxiolytic effects of benzodiazepines .

Comparison with Similar Compounds

Similar Compounds

Flumazenil: A benzodiazepine antagonist used clinically to reverse the effects of benzodiazepines.

Nitrofurazone: An antibacterial agent with a nitro group, used topically for skin infections.

Uniqueness

Ethyl 5-methyl-8-nitro-6-oxo-5,6-dihydro-4H-benzo[f]imidazo[1,5-a][1,4]diazepine-3-carboxylate is unique due to its specific application in neuroimaging and its ability to bind to gamma-aminobutyric acid type A receptors with high affinity. Unlike flumazenil, which is used clinically, nitroflumazenil is primarily used in research settings. Additionally, its nitro group allows for specific chemical modifications and radiolabeling, making it a valuable tool in scientific studies .

Synthesis routes and methods

Procedure details

2.85 g of ethyl 5,6-dihydro-5-methyl-6-oxo-4H-imidazo[1,5-a][1,4]benzodiazepine-3-carboxylate are dissolved in a mixture of 10 ml of 98 percent nitric acid and 15 ml of 98 percent sulphuric acid and heated to 120° for 2 hours. Subsequently, the mixture obtained is cooled to room temperature, poured onto ice, neutralized with about 25 percent ammonia and extracted with chloroform. The chloroform extracts are dried over magnesium sulphate and evaporated. After recrystallization of the residue from ethyl acetate, there is obtained ethyl 5,6-dihydro-5-methyl-8-nitro-6-oxo-4H-imidazo[1,5-a][1,4]benzodiazepine-3-carboxylate of melting point 197°-198°.